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Compound of Interest

Compound Name: Biotinyl tyramide

Cat. No.: B1667294

For researchers, scientists, and drug development professionals, biotinyl tyramide is a
cornerstone reagent for enhancing signal amplification in a variety of molecular biology and
proteomics applications. This in-depth guide explores the core chemical properties,
experimental protocols, and underlying mechanisms of biotinyl tyramide, with a focus on its
application in Tyramide Signal Amplification (TSA).

Biotinyl tyramide is a biotin derivative that serves as a substrate for horseradish peroxidase
(HRP) in the presence of hydrogen peroxide.[1][2] This enzymatic reaction generates a highly
reactive, short-lived biotinyl tyramide radical that covalently binds to adjacent tyrosine
residues on proteins and other biomolecules in close proximity to the HRP enzyme.[3][4] This
localized deposition of biotin molecules provides a significant amplification of the initial signal,
enabling the detection of low-abundance targets in techniques such as immunohistochemistry
(IHC), in situ hybridization (ISH), and proximity labeling applications like APEX.[1]

Core Chemical Properties

A thorough understanding of the chemical properties of biotinyl tyramide is essential for its
effective use in experimental settings. The following table summarizes its key quantitative data.
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Property Value References
Molecular Weight 363.47 g/mol
Molecular Formula Ci1sH25N303S
CAS Number 41994-02-9
White to off-white or beige
Appearance .
solid/powder
Purity >97% (HPLC) to =98% (HPLC)
UV/Vis Absorbance Amax: 225, 280 nm
Solubility
Soluble to 100 mM (36.35
DMSO mg/mL); also reported as ~30
mg/mL and 73 mg/mL
Dimethylformamide (DMF) ~30 mg/mi
Ethanol >8.18 mg/mL with sonication

Sparingly soluble. For aqueous
solutions, first dissolve in
DMSO and then dilute with the
aqueous buffer. A 1:5 solution
of DMSO:PBS (pH 7.2) yields
Aqueous Buffers - ]
a solubility of approximately
0.16 mg/ml. It is not
recommended to store the
agueous solution for more than

one day.

Store at -20°C. Stock solutions

in DMSO can be stored at

-20°C for up to one month or
Storage )

-80°C for up to six months.

Avoid repeated freeze-thaw

cycles.
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Tyramide Sighal Amplification (TSA) Signaling
Pathway

The fundamental principle of TSA involves an enzyme-catalyzed deposition of biotinyl
tyramide. The following diagram illustrates the signaling cascade.
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Tyramide Signal Amplification (TSA) Pathway
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Generalized TSA-IHC Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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